Cas no 131317-49-2 (1-Pyrenesulfonic acid, (4-nitrophenyl)methyl ester)

• Product Name: 1-Pyrenesulfonic acid, (4-nitrophenyl)methyl ester
• CAS No: 131317-49-2
• MF: C₂₃H₁₅NO₅S
• MW: 417.433904886246
• CID: 1232083
• Update Time: 2024-08-05

1-Pyrenesulfonic acid, (4-nitrophenyl)methyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Pyrenesulfonic acid, (4-nitrophenyl)methyl ester

• Inchi： 1S/C23H15NO5S/c25-24(26)19-10-4-15(5-11-19)14-29-30(27,28)21-13-9-18-7-6-16-2-1-3-17-8-12-20(21)23(18)22(16)17/h1-13H,14H2
• InChI Key： SYOBINRHTFSVCP-UHFFFAOYSA-N
• SMILES： C1(S(OCC2=CC=C([N+]([O-])=O)C=C2)(=O)=O)=C2C3=C4C(C=C2)=CC=CC4=CC=C3C=C1

Computed Properties

• Exact Mass: 417.06715

Experimental Properties

• Density: 1.476±0.06 g/cm3(Predicted)
• Boiling Point: 668.5±38.0 °C(Predicted)
• PSA: 86.51